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Compound of Interest

Compound Name: 4-Propoxybenzaldehyde

Cat. No.: B1265824

The safe and compliant disposal of chemical reagents is a critical component of laboratory
safety and environmental stewardship. This guide provides detailed, procedural information for
the proper disposal of 4-Propoxybenzaldehyde, ensuring the safety of researchers and
adherence to regulatory standards. Due to its hazardous properties, this compound requires
careful handling throughout its lifecycle, from use to final disposal.

Hazard Profile and Chemical Properties

4-Propoxybenzaldehyde is classified as a harmful and irritating substance.[1] It is harmful
through inhalation, skin contact, and ingestion, and can cause irritation to the eyes, skin, and
respiratory system.[1][2][3][4] The compound is also an air-sensitive, combustible liquid.[1][5][6]
Understanding these properties is essential for implementing appropriate safety and disposal
procedures.

Table 1: Physical and Chemical Properties of 4-Propoxybenzaldehyde
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Property Value Source
CAS Number 5736-85-6 [31[51[7]
Molecular Formula C10H1202 [21[7]
Molecular Weight 164.20 g/mol [5]

Clear colorless to light
Appearance o [2][61[7]
orange/yellow liquid

Density 1.039 g/mL at 25 °C [2][5]
Boiling Point 129-130 °C at 10 mmHg [5]1[6]
Flash Point 113 °C (235.4 °F) - closed cup [5]

| Storage Class | 10 - Combustible liquids |[5] |

Table 2: GHS Hazard Classification

Hazard Code Description Source

Harmful if swallowed, in

H302, H312, H332 contact with skin, or if [21[3][5]
inhaled

H315 Causes skin irritation [21[31[4]

H319 Causes serious eye irritation [21[3114]

H335 May cause respiratory irritation  [2][3]

| H412 | Harmful to aquatic life with long lasting effects | |

Required Personal Protective Equipment (PPE)

Prior to handling 4-Propoxybenzaldehyde for any purpose, including disposal preparation, all
personnel must be equipped with the appropriate PPE to minimize exposure risk.

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[1][5]
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Hand Protection: Use compatible, chemical-resistant gloves.[1][5]

Respiratory Protection: A government-approved respirator is necessary, especially in poorly
ventilated areas.[1] An ABEK (EN14387) respirator filter is recommended.[5]

Protective Clothing: Wear appropriate protective clothing and rubber boots to prevent skin
contact.[1][8]

Step-by-Step Disposal and Spill Management
Protocol

Disposal of 4-Propoxybenzaldehyde must adhere strictly to federal, state, and local
environmental regulations.[1] The primary disposal method involves chemical incineration by a
licensed facility.

Operational Step 1: Waste Collection and Storage

Containerization: Keep waste 4-Propoxybenzaldehyde in its original container where
possible.[9] If transferring is necessary, use a suitable, sealable, and properly labeled
container.[1][8] The container must be kept tightly closed.[1]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"4-Propoxybenzaldehyde," and all relevant hazard symbols (e.g., Harmful, Irritant).[10][11]

Segregation: Do not mix 4-Propoxybenzaldehyde waste with other chemicals.[9] Store it
away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated
for hazardous waste.[1] Given its air-sensitive nature, storing under an inert gas like nitrogen
is a recommended practice.[1]

Operational Step 2: Spill Cleanup Procedure In the event of a spill, immediate and safe
cleanup is crucial.

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[1][8][9]
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Wear Full PPE: Before approaching the spill, don all required PPE, including a respirator,
chemical goggles, gloves, and boots.[1]

Containment: Prevent the spill from spreading or entering drains.[9]

Absorption: Cover the spill with a non-combustible, inert absorbent material such as dry lime,
soda ash, sand, or silica gel.[1][9]

Collection: Carefully scoop the absorbed material into a designated, closed container for
hazardous waste disposal.[1][8][9]

Decontamination: Thoroughly wash the spill area once the material has been completely
removed.[1]

Operational Step 3: Final Disposal

Professional Disposal: The accepted method for final disposal is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[1]

Licensed Contractor: This process must be handled by a licensed hazardous waste disposal
company.[9] Arrange for collection by an approved waste disposal plant.[8]

Regulatory Compliance: Ensure that all disposal activities comply with the Resource
Conservation and Recovery Act (RCRA) and relevant state-level regulations.[12][13][14]
Maintain all necessary documentation for tracking the waste from generation to final disposal
(cradle-to-grave).[12][14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
management and disposal of 4-Propoxybenzaldehyde.
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Caption: Workflow for safe handling and disposal of 4-Propoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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